Cas no 61203-01-8 (3-bromobut-3-en-2-one)

• Product Name: 3-bromobut-3-en-2-one
• CAS No: 61203-01-8
• MF: C₄H₅BrO
• MW: 148.985900640488
• CID: 1625973
• PubChem ID: 43582
• Update Time: 2025-04-21

3-bromobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromobut-3-en-2-one
• .ALPHA.-BROMOVINYL METHYL KETONE
• DTXSID00210122
• 3-Bromo-3-buten-2-one
• RWQ9ND5KX8
• 61203-01-8
• CCRIS 1619
• 3-bromo-but-3-en-2-one
• 3-BUTEN-2-ONE, 3-BROMO-
• Methyl-1-bromovinyl ketone
• CHEMBL448583
• AGHIQBRPBAHPMV-UHFFFAOYSA-N
• 4-01-00-03446 (Beilstein Handbook Reference)
• Methyl 1-bromovinyl ketone
• UNII-RWQ9ND5KX8
• BRN 1738108
• DB-204506
• SCHEMBL2423495

• Inchi： 1S/C4H5BrO/c1-3(5)4(2)6/h1H2,2H3
• InChI Key： AGHIQBRPBAHPMV-UHFFFAOYSA-N
• SMILES： BrC(=C)C(C)=O

Computed Properties

• Exact Mass: 147.95235
• Monoisotopic Mass: 147.952377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 85.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.4

Experimental Properties

• Density: 1.493
• Boiling Point: 165.9°C at 760 mmHg
• Flash Point: 86.6°C
• Refractive Index: 1.471
• PSA: 17.07
• LogP: 1.48400